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Compound of Interest

Compound Name: Levophacetoperane hydrochloride

Cat. No.: B1675172

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides essential, immediate safety and logistical information for the proper
disposal of Levophacetoperane hydrochloride, ensuring compliance and minimizing risk.

While Levophacetoperane hydrochloride is not classified as a hazardous substance or
mixture according to the provided Safety Data Sheet, adherence to proper disposal protocols is
still necessary to maintain a safe laboratory environment.[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Levophacetoperane hydrochloride
is provided below.

Property Value

CAS Number 23257-56-9[1][2]
Molecular Formula C14H20CINO2[1]
Molecular Weight 269.77 g/mol [1]

Personal Protective Equipment (PPE) for Safe
Handling
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Prior to handling Levophacetoperane hydrochloride for disposal, it is imperative to be
outfitted with the appropriate personal protective equipment to prevent accidental exposure.

PPE Category Recommendation

Eye/Face Protection Safety goggles with side-shields.[1]
Hand Protection Protective gloves.[1]

Skin and Body Protection Impervious clothing.[1]

Respiratory Protection Suitable respirator.[1]

Step-by-Step Disposal Procedure

The following procedure outlines the recommended steps for the safe disposal of
Levophacetoperane hydrochloride. This process is designed to be straightforward while
ensuring safety and environmental diligence.

o Absorb Solutions: For solutions of Levophacetoperane hydrochloride, absorb the liquid
with a finely-powdered, liquid-binding material such as diatomite or universal binders.[1]

o Decontaminate Surfaces: Thoroughly decontaminate any surfaces and equipment that have
come into contact with the chemical by scrubbing them with alcohol.[1]

o Containment: Place the absorbed material and any contaminated cleaning materials into a
suitable, sealed container.

» Disposal: Dispose of the container with the contaminated material in accordance with all
applicable federal, state, and local regulations. While not classified as hazardous, it should
be disposed of through an approved waste disposal plant.[3]

The logical workflow for the disposal of Levophacetoperane hydrochloride is illustrated in the
diagram below.
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Final Steps

Don Appropriate PPE Absorb Liquid Waste

End: Disposal Complete

Click to download full resolution via product page
Caption: Workflow for Levophacetoperane Hydrochloride Disposal.

First Aid Measures in Case of Exposure

In the event of accidental exposure, the following first aid measures should be taken
immediately.

» Eye Contact: Immediately flush eyes with large amounts of water, removing any contact
lenses. Seek prompt medical attention.[1]

o Skin Contact: Rinse the affected skin area thoroughly with large amounts of water and
remove any contaminated clothing. A physician should be consulted.[1]

 Inhalation: Move the individual to an area with fresh air. If breathing is difficult, administer
cardiopulmonary resuscitation (CPR), avoiding mouth-to-mouth resuscitation.[1]

 Ingestion: Wash out the mouth with water. Do not induce vomiting and call a physician for
guidance.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Disposal of Levophacetoperane Hydrochloride: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675172#levophacetoperane-hydrochloride-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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